7-Hydroxy Chlorpromazine Hydrochloride
7-Hydroxy Chlorpromazine Hydrochloride
7-hydroxy Chlorpromazine is an active metabolite of the typical antipsychotic chlorpromazine. In vivo, 7-hydroxy chlorpromazine (5 mg/kg) increases plasma prolactin levels in male rats. It also reverses D-amphetamine-induced depression of the dopaminergic neuronal firing rate in the rat substantia nigra in rats when administered at a dose of 1.6 mg/kg.
Brand Name:
Vulcanchem
CAS No.:
51938-11-5
VCID:
VC0144068
InChI:
InChI=1S/C17H19ClN2OS.ClH/c1-19(2)8-3-9-20-14-6-5-13(21)11-17(14)22-16-7-4-12(18)10-15(16)20;/h4-7,10-11,21H,3,8-9H2,1-2H3;1H
SMILES:
CN(C)CCCN1C2=C(C=C(C=C2)O)SC3=C1C=C(C=C3)Cl.Cl
Molecular Formula:
C17H20Cl2N2OS
Molecular Weight:
371.3 g/mol
7-Hydroxy Chlorpromazine Hydrochloride
CAS No.: 51938-11-5
Cat. No.: VC0144068
Molecular Formula: C17H20Cl2N2OS
Molecular Weight: 371.3 g/mol
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Specification
| Description | 7-hydroxy Chlorpromazine is an active metabolite of the typical antipsychotic chlorpromazine. In vivo, 7-hydroxy chlorpromazine (5 mg/kg) increases plasma prolactin levels in male rats. It also reverses D-amphetamine-induced depression of the dopaminergic neuronal firing rate in the rat substantia nigra in rats when administered at a dose of 1.6 mg/kg. |
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| CAS No. | 51938-11-5 |
| Molecular Formula | C17H20Cl2N2OS |
| Molecular Weight | 371.3 g/mol |
| IUPAC Name | 8-chloro-10-[3-(dimethylamino)propyl]phenothiazin-3-ol;hydrochloride |
| Standard InChI | InChI=1S/C17H19ClN2OS.ClH/c1-19(2)8-3-9-20-14-6-5-13(21)11-17(14)22-16-7-4-12(18)10-15(16)20;/h4-7,10-11,21H,3,8-9H2,1-2H3;1H |
| Standard InChI Key | OTIORHLXOLCOAV-UHFFFAOYSA-N |
| SMILES | CN(C)CCCN1C2=C(C=C(C=C2)O)SC3=C1C=C(C=C3)Cl.Cl |
| Canonical SMILES | CN(C)CCCN1C2=C(C=C(C=C2)O)SC3=C1C=C(C=C3)Cl.Cl |
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